Cas no 16162-28-0 (DABBT)

• Product Name: DABBT
• CAS No: 16162-28-0
• MF: C₈H₆N₄S₂
• MW: 222.290037631989
• MDL: MFCD00465256
• CID: 121448
• PubChem ID: 613738
• Update Time: 2025-04-18

DABBT Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-d:4,5-d']bisthiazole-2,6-diamine
• Benzo[1,​2-​d:4,​5-​d']​bisthiazole-​2,​6-​diamine
• [1,3]Thiazolo[5,4-f][1,3]benzothiazole-2,6-diamine
• Benzo[1,2-d:4,5-d']bis(thiazole)-2,6-diamine
• 2,6-diaminobenzo[1,2-d:4,5-d']bisthiazole
• 4,5-d']bisthiazole-2,6-diamine
• benzo[1,2-d:4,5-d']bis[1,3]thiazole-2,6-diamine
• SKA 50
• DABBT
• Benzo[1,2-d:4,5-d]bisthiazole-2,6-diamine (9CI)
• A883082
• 16162-28-0
• AM20030087
• D92913
• DTXSID30346640
• SR-01000390488-1
• Benzo(1,2-d:5,4-d)bisthiazole, 2,6-diamino-
• F1217-0008
• VS-04301
• FT-0683663
• SR-01000390488
• WAY-118385
• YSZC561
• CS-0074316
• 4,10-dithia-6,12-diazatricyclo[7.3.0.0,3,7]dodeca-1,3(7),5,8,11-pentaene-5,11-diamine
• BB 0245013
• EN300-240211
• Thiazolo[4,5-f]benzothiazole-2,6-diamine
• CHEMBL433190
• Benzo[1,2-D:4,5-D]Bisthiazole-2,6-Diamine
• MFCD00465256
• AKOS000108619
• Benzo[1,2-d;4,5-d']bisthiazole-2,6-diamine
• SCHEMBL9885168
• 6-AMINO[1,3]THIAZOLO[5,4-F][1,3]BENZOTHIAZOL-2-YLAMINE
• ZLPFCTALWYMMQL-UHFFFAOYSA-N
• 4,10-DITHIA-6,12-DIAZATRICYCLO[7.3.0.0(3),?]DODECA-1,3(7),5,8,11-PENTAENE-5,11-DIAMINE
• thiazolo[5,4-f][1,3]benzothiazole-2,6-diamine
• STK391531
• BBL014443
• ALBB-013003

• MDL： MFCD00465256
• Inchi： 1S/C8H6N4S2/c9-7-11-3-1-5-4(2-6(3)14-7)12-8(10)13-5/h1-2H,(H2,9,11)(H2,10,12)
• InChI Key： ZLPFCTALWYMMQL-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=C3C(=CC1=2)N=C(N)S3

Computed Properties

• Exact Mass: 222.00300
• Monoisotopic Mass: 222.00338856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.741
• Boiling Point: 513.0±60.0 °C at 760 mmHg
• Flash Point: 264.1±32.9 °C
• PSA: 134.30000
• LogP: 3.23280
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

DABBT Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles